3-methyl-N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide

Specification

• CAS No.: 511517-65-0
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34g/mol
• IUPAC Name: 3-methyl-N-[4-(3-methylpyrazole-1-carbonyl)phenyl]butanamide
• Standard InChI: InChI=1S/C16H19N3O2/c1-11(2)10-15(20)17-14-6-4-13(5-7-14)16(21)19-9-8-12(3)18-19/h4-9,11H,10H2,1-3H3,(H,17,20)
• Standard InChI Key: NLWAVGLJHIGGRI-UHFFFAOYSA-N
• SMILES: CC1=NN(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)CC(C)C
• Canonical SMILES: CC1=NN(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)CC(C)C

Introduction

Synthesis

The synthesis of similar pyrazole-containing compounds often involves multi-step reactions, including condensation and substitution reactions. For example, pyrazole derivatives can be synthesized through the reaction of hydrazines with appropriate carbonyl compounds. The specific synthesis of 3-methyl-N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide would likely involve similar strategies, with additional steps to introduce the methyl group.

Biological Activity

Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. Although specific biological activities of 3-methyl-N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide are not documented, its structural similarity to these compounds suggests potential pharmacological effects. Detailed studies would be necessary to elucidate its mechanism of action and potential therapeutic applications.

Potential Applications

Given the structural features and potential biological activities, 3-methyl-N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide could have applications in medicinal chemistry, particularly in the development of drugs targeting specific biochemical pathways. Its unique structure might also be explored in materials science or as a precursor for further chemical modifications.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide	Pyrazole, phenyl, butanamide	Known molecular weight and formula
3-methyl-N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}butanamide	Additional methyl group	Potential altered solubility and reactivity
N-{4-[(3-methyl-1H-pyrazol-1-yl)carbonyl]phenyl}cyclopropanecarboxamide	Cyclopropane instead of butane	Different ring structure affecting reactivity